Cas no 1805693-89-3 (4,7-Diiodo-1H-benzimidazole)

• Product Name: 4,7-Diiodo-1H-benzimidazole
• CAS No: 1805693-89-3
• MF: C₇H₄I₂N₂
• MW: 369.929005622864
• CID: 4826292
• Update Time: 2023-08-19

4,7-Diiodo-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4,7-Diiodo-1H-benzimidazole

• Inchi： 1S/C7H4I2N2/c8-4-1-2-5(9)7-6(4)10-3-11-7/h1-3H,(H,10,11)
• InChI Key： VLXLXKSQVXEXQS-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C2=C1NC=N2)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• XLogP3: 2.8
• Topological Polar Surface Area: 28.7